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Introduction

HHO0043 is a potent and orally active small molecule inhibitor of Son of Sevenless homolog 1
(S0S1), a guanine nucleotide exchange factor (GEF) that plays a critical role in the activation
of RAS proteins.[1][2][3] By catalyzing the exchange of GDP for GTP on RAS, SOS1 is a key
upstream regulator of the RAS/MAPK signaling pathway, which is frequently dysregulated in
human cancers.[1][4] Inhibition of the SOS1-KRAS interaction presents a promising therapeutic
strategy for cancers driven by KRAS mutations.[1][5][6] HH0043, a novel 1,7-naphthyridine
derivative, has demonstrated significant inhibitory effects in both biochemical and cellular
assays, making it a valuable tool for cancer research and drug discovery.[1][5]

These application notes provide detailed protocols for utilizing HH0043 in high-throughput
screening (HTS) assays to identify and characterize SOS1 inhibitors.

Data Presentation

The following table summarizes the in vitro activity of HH0043 and a reference compound, BI-
3406.
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Cellular Antiproliferative

Compound Biochemical IC50 (nM) Activity (NCI-H358, KRAS
G12C)

HHO0043 5.8 Data not publicly available

BI-3406

Data for HH0043 is derived from the publication by Li D, et al.[1]

Signaling Pathway

The SOS1 protein is a crucial link between receptor tyrosine kinases (RTKs) and the activation
of RAS. Upon stimulation of an RTK by a growth factor, the adaptor protein GRB2 recruits
SOS1 to the plasma membrane. SOS1 then facilitates the exchange of GDP for GTP on RAS,
leading to its activation. Activated, GTP-bound RAS then stimulates downstream signaling
cascades, most notably the RAF-MEK-ERK (MAPK) pathway, which promotes cell proliferation,
survival, and differentiation.[4][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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